Cas no 2229394-39-0 (2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2229394-39-0
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 6367736
• PubChem ID: 165853862
• Update Time: 2025-05-26

2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• 2229394-39-0
• [2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
• EN300-1863216

• Inchi： 1S/C15H19N3/c1-15(2)13(8-16)14(15)11-9-17-18(10-11)12-6-4-3-5-7-12/h3-7,9-10,13-14H,8,16H2,1-2H3
• InChI Key： PVNKXVGVHUSJHR-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=NN(C3C=CC=CC=3)C=2)C1(C)C

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Research Briefing on 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS: 2229394-39-0)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS: 2229394-39-0). This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, pharmacological activities, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound belongs to a class of cyclopropylmethanamine derivatives, which are known for their bioactivity in modulating various biological targets. Its structure features a pyrazole ring linked to a phenyl group, combined with a dimethyl-substituted cyclopropane moiety. This configuration is believed to contribute to its selective binding affinity and metabolic stability, making it an attractive scaffold for medicinal chemistry optimization.

Recent publications have highlighted the synthetic routes for 2229394-39-0, with particular emphasis on stereoselective methods to obtain enantiomerically pure forms. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high yields and purity, addressing previous challenges in its preparation. These developments are crucial for ensuring reproducibility in pharmacological studies and future scale-up processes.

Pharmacological evaluations have demonstrated that 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine exhibits notable activity as a modulator of central nervous system (CNS) targets. In vitro studies using receptor binding assays have shown affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. Additionally, preliminary in vivo data from rodent models indicate favorable blood-brain barrier penetration and pharmacokinetic profiles, warranting further investigation.

Mechanistic studies have begun to elucidate the compound's interactions at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into its binding modes with target proteins, revealing key interactions that govern its selectivity. These findings are instrumental in guiding structure-activity relationship (SAR) studies to optimize potency and reduce off-target effects.

Current research efforts are also exploring the therapeutic potential of 2229394-39-0 in oncology. Recent cell-based assays have shown promising antiproliferative effects in certain cancer cell lines, possibly through modulation of cell cycle regulators. Collaborative studies between academic and industry researchers are underway to validate these findings and identify specific molecular pathways involved.

In conclusion, 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine represents a versatile chemical entity with multiple therapeutic possibilities. The convergence of synthetic chemistry advancements, detailed pharmacological characterization, and mechanistic understanding positions this compound as a valuable asset in drug discovery pipelines. Future research directions may include expanded preclinical testing, formulation development, and exploration of combination therapies to fully realize its clinical potential.